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Compound of Interest

Compound Name: Methyl 2-acetylisonicotinate

Cat. No.: B157594 Get Quote

CAS Number: 138715-82-9

Synonyms: 2-Acetyl-isonicotinic acid methyl ester, Methyl 2-acetylpyridine-4-carboxylate

This technical guide provides a comprehensive overview of the putative compound Methyl 2-
acetylisonicotinate. Due to the limited availability of direct experimental data for this specific

molecule, this document leverages information on structurally related compounds and

established chemical principles to present a hypothesized synthesis, potential biological

activities, and relevant experimental workflows. This guide is intended for researchers,

scientists, and drug development professionals.

Physicochemical Properties (Predicted)
Quantitative data for Methyl 2-acetylisonicotinate is not readily available in the scientific

literature. The following table summarizes key physicochemical properties, which are predicted

based on its chemical structure.
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Property Predicted Value Source

Molecular Formula C₉H₉NO₃ [1][2]

Molecular Weight 179.17 g/mol [1][2]

Appearance Likely a solid or oil -

Melting Point Not available -

Boiling Point Not available -

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, and dichloromethane.

-

Hypothesized Synthesis
A plausible synthetic route to Methyl 2-acetylisonicotinate can be envisioned starting from

isonicotinic acid. The proposed pathway involves two key transformations: esterification of the

carboxylic acid and acylation of the pyridine ring.

Experimental Protocol: Two-Step Synthesis
Step 1: Esterification of Isonicotinic Acid to Methyl Isonicotinate

This step is a standard Fischer esterification.

Materials:

Isonicotinic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine
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Anhydrous sodium sulfate

Dichloromethane

Procedure:

Suspend isonicotinic acid in anhydrous methanol in a round-bottom flask equipped with a

reflux condenser.

Cool the mixture in an ice bath and slowly add concentrated sulfuric acid dropwise with

stirring.

After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and remove the

excess methanol under reduced pressure.

Carefully neutralize the residue with a saturated aqueous solution of sodium bicarbonate

until the effervescence ceases.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the organic layer under reduced pressure to yield crude Methyl

isonicotinate. The product can be purified further by column chromatography on silica gel if

necessary.

Step 2: Acylation of Methyl Isonicotinate to Methyl 2-acetylisonicotinate

This step involves a Friedel-Crafts-type acylation, which can be challenging on an electron-

deficient ring like pyridine. A more plausible approach would be a radical acylation.

Materials:

Methyl isonicotinate
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Acetaldehyde

tert-Butyl hydroperoxide (TBHP)

Iron(II) sulfate heptahydrate

Dichloromethane (anhydrous)

Saturated aqueous sodium bicarbonate

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve Methyl isonicotinate in anhydrous dichloromethane in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon).

Add iron(II) sulfate heptahydrate to the solution.

In a separate dropping funnel, prepare a solution of acetaldehyde and tert-butyl

hydroperoxide in dichloromethane.

Add the acetaldehyde/TBHP solution dropwise to the reaction mixture at room

temperature over a period of 1-2 hours.

Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction

progress by TLC.

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer and wash it with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the crude product by column chromatography on silica gel to obtain Methyl 2-
acetylisonicotinate.

Synthetic Workflow Diagram

Isonicotinic Acid

Esterification

Methanol,
H₂SO₄ (cat.)

Methyl Isonicotinate

Radical Acylation

Acetaldehyde,
TBHP, FeSO₄

Methyl 2-acetylisonicotinate

Click to download full resolution via product page

A hypothesized two-step synthesis of Methyl 2-acetylisonicotinate.

Potential Biological Activities (Hypothetical)
Direct biological studies on Methyl 2-acetylisonicotinate are not available. However, the

isonicotinic acid scaffold is present in several biologically active molecules. The following table

summarizes the observed activities of some related compounds, which may suggest potential

areas of investigation for Methyl 2-acetylisonicotinate.
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Compound Class Example(s)
Observed
Biological Activity

Reference(s)

Isonicotinic Acid

Hydrazides
Isoniazid

Antibacterial

(specifically anti-

mycobacterial)

[1]

Substituted

Isonicotinic Acids
Various derivatives

Anti-inflammatory,

Antimicrobial
[1][3]

2-Acetylpyridine

Derivatives
Various derivatives

Potential enzyme

inhibitors,

intermediates in drug

synthesis

[4]

Based on this information, it is plausible to hypothesize that Methyl 2-acetylisonicotinate
could exhibit antimicrobial or anti-inflammatory properties. The presence of the acetyl group at

the 2-position might influence its potency and selectivity compared to other isonicotinic acid

derivatives.

Hypothetical Signaling Pathway
Given the potential anti-inflammatory activity, a plausible mechanism of action for Methyl 2-
acetylisonicotinate could involve the modulation of key inflammatory signaling pathways. The

diagram below illustrates a simplified representation of a generic inflammatory signaling

cascade that could be a target for such a compound.
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A hypothetical inflammatory signaling pathway potentially modulated by Methyl 2-
acetylisonicotinate.

In this hypothetical pathway, an inflammatory stimulus like lipopolysaccharide (LPS) activates

Toll-like Receptor 4 (TLR4), leading to a downstream signaling cascade involving MyD88 and

the IKK complex. This results in the degradation of IκB and the translocation of NF-κB to the

nucleus, where it promotes the expression of pro-inflammatory genes. A compound like Methyl
2-acetylisonicotinate could potentially exert its anti-inflammatory effects by inhibiting a key

component of this pathway, such as the IKK complex.

Conclusion
Methyl 2-acetylisonicotinate (CAS: 138715-82-9) is a putative compound for which there is a

notable lack of detailed scientific literature. This technical guide has provided a hypothesized

framework for its synthesis and potential biological activities based on the known chemistry and

pharmacology of structurally related compounds. The presented experimental protocols and

signaling pathway are intended to serve as a foundation for future research into this molecule.

Further experimental validation is necessary to confirm the hypotheses outlined in this

document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Putative Methyl 2-
acetylisonicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157594#putative-methyl-2-acetylisonicotinate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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